[Tyr3,Lys5(Boc)]octreotide acetate
[Tyr3,Lys5(Boc)]octreotide acetate
Brand Name:
Vulcanchem
CAS No.:
147790-89-4
VCID:
VC0020086
InChI:
InChI=1S/C54H74N10O13S2/c1-30(66)42(27-65)61-51(74)44-29-79-78-28-43(62-46(69)37(55)23-32-13-7-6-8-14-32)50(73)59-40(24-33-18-20-35(68)21-19-33)48(71)60-41(25-34-26-57-38-16-10-9-15-36(34)38)49(72)58-39(47(70)64-45(31(2)67)52(75)63-44)17-11-12-22-56-53(76)77-54(3,4)5/h6-10,13-16,18-21,26,30-31,37,39-45,57,65-68H,11-12,17,22-25,27-29,55H2,1-5H3,(H,56,76)(H,58,72)(H,59,73)(H,60,71)(H,61,74)(H,62,69)(H,63,75)(H,64,70)/t30-,31-,37-,39+,40-,41-,42-,43+,44+,45+/m1/s1
SMILES:
CC(C1C(=O)NC(CSSCC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N1)CCCCNC(=O)OC(C)(C)C)CC2=CNC3=CC=CC=C32)CC4=CC=C(C=C4)O)NC(=O)C(CC5=CC=CC=C5)N)C(=O)NC(CO)C(C)O)O
Molecular Formula:
C54H74N10O13S2
Molecular Weight:
1135.363
[Tyr3,Lys5(Boc)]octreotide acetate
CAS No.: 147790-89-4
Main Products
VCID: VC0020086
Molecular Formula: C54H74N10O13S2
Molecular Weight: 1135.363
![[Tyr3,Lys5(Boc)]octreotide acetate - 147790-89-4](/images/no_structure.jpg)
| CAS No. | 147790-89-4 |
|---|---|
| Product Name | [Tyr3,Lys5(Boc)]octreotide acetate |
| Molecular Formula | C54H74N10O13S2 |
| Molecular Weight | 1135.363 |
| IUPAC Name | tert-butyl N-[4-[(4R,7S,10S,13R,16R,19R)-19-[[(2R)-2-amino-3-phenylpropanoyl]amino]-4-[[(2R,3R)-1,3-dihydroxybutan-2-yl]carbamoyl]-7-[(1R)-1-hydroxyethyl]-16-[(4-hydroxyphenyl)methyl]-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicos-10-yl]butyl]carbamate |
| Standard InChI | InChI=1S/C54H74N10O13S2/c1-30(66)42(27-65)61-51(74)44-29-79-78-28-43(62-46(69)37(55)23-32-13-7-6-8-14-32)50(73)59-40(24-33-18-20-35(68)21-19-33)48(71)60-41(25-34-26-57-38-16-10-9-15-36(34)38)49(72)58-39(47(70)64-45(31(2)67)52(75)63-44)17-11-12-22-56-53(76)77-54(3,4)5/h6-10,13-16,18-21,26,30-31,37,39-45,57,65-68H,11-12,17,22-25,27-29,55H2,1-5H3,(H,56,76)(H,58,72)(H,59,73)(H,60,71)(H,61,74)(H,62,69)(H,63,75)(H,64,70)/t30-,31-,37-,39+,40-,41-,42-,43+,44+,45+/m1/s1 |
| Standard InChIKey | BYNWFNXWMAFJGX-NQBVEBFXSA-N |
| SMILES | CC(C1C(=O)NC(CSSCC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N1)CCCCNC(=O)OC(C)(C)C)CC2=CNC3=CC=CC=C32)CC4=CC=C(C=C4)O)NC(=O)C(CC5=CC=CC=C5)N)C(=O)NC(CO)C(C)O)O |
| Synonyms | [Tyr3,Lys5(Boc)]octreotide acetate |
| Last Modified | Aug 20 2021 |
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